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Compound of Interest

Compound Name: 2-Amino-4,6-dichlorotriazine

Cat. No.: B014056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of reactive dyes derived from

2-Amino-4,6-dichlorotriazine and its parent compound, 2,4,6-trichloro-1,3,5-triazine (cyanuric

chloride), against major alternatives in the field of textile dyeing. Dichlorotriazine (DCT) reactive

dyes are a significant class of colorants known for their ability to form strong covalent bonds

with cellulosic fibers, resulting in excellent wash fastness. This guide will delve into their

performance characteristics, supported by experimental data, and provide detailed

methodologies for their synthesis and application.

Performance Comparison of Reactive Dye Systems
The primary alternatives to dichlorotriazine-based reactive dyes are those containing

monochlorotriazine (MCT) and vinyl sulfone (VS) reactive groups. The choice of reactive

system influences several key dyeing parameters, including reactivity, fixation temperature, and

overall fastness properties.

Qualitative Comparison of Reactive Groups:
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Feature
Dichlorotriazine
(DCT)

Monochlorotriazine
(MCT)

Vinyl Sulfone (VS)

Reactivity High Moderate Moderate to High

Fixation Temp. 30-40°C (Cold Brand) 60-80°C (Hot Brand)
40-60°C (Warm

Brand)

Stability Prone to hydrolysis More stable than DCT Good stability

Bond Type
Ether bond with

cellulose

Ether bond with

cellulose

Ether bond with

cellulose

Quantitative Performance Data:

The following table summarizes key performance indicators for different reactive dye systems

based on available experimental data. It is important to note that direct, side-by-side

comparative studies under identical conditions are limited in the publicly available literature.

The data presented is a synthesis of findings from various studies.
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Performance Metric
Dichlorotriazine
(DCT) Dyes

Monochlorotriazine
(MCT) Dyes

Vinyl Sulfone (VS)
Dyes

Fixation Efficiency (%)

Reported up to 90% in

specific systems.[1]

Bis(dichlorotriazine)

dyes show 10-20%

higher fixation than

comparable single

DCT dyes.[2]

Generally high, with

values often

comparable to or

slightly lower than

DCT dyes under

optimal conditions.

Moderate to high,

depending on the

specific dye structure

and application

process.

Exhaustion (%)

Generally good,

influenced by salt

concentration and

temperature.

High substantivity,

leading to good

exhaustion.[3]

Moderate

substantivity.

Wash Fastness (Gray

Scale)

Generally very good

to excellent (Grade 4-

5).[4]

Good to very good

(Grade 4-5).

Good to very good

(Grade 4-5).

Rubbing Fastness

(Gray Scale)

Good to very good

(Grade 3-4 for wet, 4-

5 for dry).[4]

Generally good. Generally good.

Light Fastness (Blue

Wool Scale)

Varies depending on

the chromophore,

generally moderate to

good (Grade 4-6).[5]

Varies with

chromophore,

generally moderate to

good.

Varies with

chromophore,

generally moderate to

good.

Experimental Protocols
Synthesis of a Dichlorotriazine Reactive Dye (General
Procedure)
This protocol outlines the fundamental steps for synthesizing a simple dichlorotriazine reactive

dye.

Materials:
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Cyanuric chloride (or 2-Amino-4,6-dichlorotriazine)

Aromatic amine with a chromophore (e.g., H-acid)

Sodium carbonate

Sodium chloride

Ice

Acetone

Water

Procedure:

First Condensation: A suspension of cyanuric chloride in ice-water is prepared. A solution of

the primary aromatic amine (the chromophore) is added dropwise while maintaining the

temperature at 0-5°C and a neutral pH (around 6.5-7.0) by the addition of sodium carbonate

solution. This reaction substitutes one chlorine atom of the triazine ring.[6]

Second Condensation (for MCT dyes): For the synthesis of a monochlorotriazine dye, a

second nucleophile (e.g., an amine or alcohol) is reacted at a higher temperature (around

30-40°C) to substitute a second chlorine atom.[7]

Diazotization and Coupling (for Azo Dyes): If the final dye is an azo dye, a separate

diazotization of an aromatic amine is performed using sodium nitrite and hydrochloric acid at

0-5°C.[8] The resulting diazonium salt is then coupled with a suitable coupling component

(which may be the triazine derivative from the previous step) under controlled pH to form the

final dye.[8]

Isolation: The synthesized dye is precipitated from the reaction mixture by the addition of

sodium chloride (salting out), filtered, and dried.

Dyeing of Cotton Fabric with a Dichlorotriazine Reactive
Dye (Exhaust Method)
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This protocol describes a typical procedure for applying a DCT reactive dye to a cellulosic

fabric like cotton.

Materials:

Dichlorotriazine reactive dye

Cotton fabric

Sodium chloride (Glauber's salt)

Sodium carbonate (soda ash)

Wetting agent

Levelling agent

Water

Procedure:

Dye Bath Preparation: The dye bath is prepared with the required amount of water, wetting

agent, and levelling agent. The pH is adjusted to be slightly acidic to neutral.[9]

Exhaustion Phase: The cotton fabric is introduced into the dye bath at a low temperature

(e.g., 30°C). The reactive dye is added, and the temperature is gradually raised. Sodium

chloride is added in portions to promote the exhaustion of the dye from the water onto the

fiber.[9]

Fixation Phase: After the exhaustion phase, the pH of the dye bath is raised to alkaline levels

(pH 10-11) by adding sodium carbonate.[10] This initiates the covalent reaction between the

reactive group of the dye and the hydroxyl groups of the cellulose. The temperature is

maintained for a specific duration to ensure maximum fixation.

Washing Off: The dyed fabric is thoroughly rinsed with cold and hot water to remove any

unfixed dye. A soaping treatment at a high temperature is then carried out to remove

hydrolyzed dye and improve fastness properties.[6]
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Visualizations
Synthesis Workflow for a Dichlorotriazine Azo Dye

Synthesis of a Dichlorotriazine Azo Dye
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Caption: Synthesis pathway of a dichlorotriazine azo reactive dye.

Covalent Fixation of a Dichlorotriazine Dye on Cellulose
Caption: Covalent bond formation between a DCT dye and cellulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://journal.uctm.edu/node/j2023-2/JCTM_2023_58_1_22-191_pp243-251.pdf
https://eujournal.org/index.php/esj/article/download/7618/7343
https://api.fspublishers.org/viewPaper/39658_..pdf
https://www.ijert.org/effect-of-reactive-dyes-structure-on-light-fastness
https://mjbas.com/data/uploads/55640.pdf
https://patents.google.com/patent/CN102146061B/en
https://patents.google.com/patent/CN102146061B/en
https://patents.google.com/patent/CN102146061B/en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Manufacturing_of_C_I_Reactive_Red_35.pdf
https://www.textilesphere.com/2020/12/dyeing-of-cotton-fabric-with-reactive-dyes.html
https://www.textilesphere.com/2020/12/dyeing-of-cotton-fabric-with-reactive-dyes.html
https://www.scribd.com/document/523329443/Dyeing-a-cotton-fabric-with-reactive-dye-Cold-brand
https://www.benchchem.com/product/b014056#efficacy-of-2-amino-4-6-dichlorotriazine-in-specific-applications
https://www.benchchem.com/product/b014056#efficacy-of-2-amino-4-6-dichlorotriazine-in-specific-applications
https://www.benchchem.com/product/b014056#efficacy-of-2-amino-4-6-dichlorotriazine-in-specific-applications
https://www.benchchem.com/product/b014056#efficacy-of-2-amino-4-6-dichlorotriazine-in-specific-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014056?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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